Cas no 4125-82-0 (L-Valine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-)

• Product name: L-Valine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-
• CAS No: 4125-82-0
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 1513169
• PubChem ID: 13221305

L-Valine, N-[[(4-methoxyphenyl)methoxy]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-
• (2S)-2-[(4-methoxyphenyl)methoxycarbonylamino]-3-methylbutanoic acid
• DTXSID40529427
• SCHEMBL5711207
• 4125-82-0
• N-{[(4-Methoxyphenyl)methoxy]carbonyl}-L-valine

• Inchi： InChI=1S/C14H19NO5/c1-9(2)12(13(16)17)15-14(18)20-8-10-4-6-11(19-3)7-5-10/h4-7,9,12H,8H2,1-3H3,(H,15,18)(H,16,17)/t12-/m0/s1
• InChI Key： NMAJDLJLKBSQHN-LBPRGKRZSA-N
• SMILES： CC(C)C(C(=O)O)NC(=O)OCC1=CC=C(C=C1)OC

Computed Properties

• Exact Mass: 281.12637
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86